N1-(1-phenylethyl)-N2-((5-(thiophene-2-carbonyl)thiophen-2-yl)methyl)oxalamide

• IUPAC Name: N'-(1-phenylethyl)-N-[[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl]oxamide
• InChI: InChI=1S/C20H18N2O3S2/c1-13(14-6-3-2-4-7-14)22-20(25)19(24)21-12-15-9-10-17(27-15)18(23)16-8-5-11-26-16/h2-11,13H,12H2,1H3,(H,21,24)(H,22,25)
• InChI Key: HPSQMNYUXNMDAV-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C(=O)NCC2=CC=C(S2)C(=O)C3=CC=CS3
• Molecular Formula: C20H18N2O3S2
• Molecular Weight: 398.5 g/mol

Description

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S. Thiophene was discovered as a contaminant in benzene. It has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C.

Synthesis Analysis

Thiophene and its substituted derivatives are very important in medicinal chemistry. They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science. Several commercially available drugs such as Tipepidine, Tiquizium Bromides, Timepidium Bromide, Dorzolamide, Tioconazole, Citizolam, Sertaconazole Nitrate, and Benocyclidine also contain a thiophene nucleus.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S.

Chemical Reactions Analysis

Thiophene can undergo various reactions. For example, both NbCl5 and AgClO4 can catalyse Friedel-Crafts (FC) acylation reactions. The combination of these salts is much more effective, and 2-benzoyl thiophene was obtained with 86% yield using only 1 mol% of NbCl5 and 3 mol% of AgClO4.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Mechanism of Action

The mechanism of action of thiophene-based compounds can vary depending on their specific structure and the biological target they interact with. They have been reported to possess a wide range of therapeutic properties such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting, and anti-cancer.

Future Directions

The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists. There is a requirement to collect recent information in order to understand the current status of the thiophene nucleus in medicinal chemistry research.